N-(3-methylpent-1-yn-3-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(3-methylpent-1-yn-3-yl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C16H15NO3/c1-4-16(3,5-2)17-14(18)12-10-11-8-6-7-9-13(11)20-15(12)19/h1,6-10H,5H2,2-3H3,(H,17,18)
• InChI Key: YYTYUPYYWJVGOV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C#C)NC(=O)C1=CC2=CC=CC=C2OC1=O
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

N-(3-methylpent-1-yn-3-yl)-2-oxo-2H-chromene-3-carboxamide is a synthetic organic compound belonging to the class of chromene derivatives Chromenes are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methylpent-1-yn-3-yl)-2-oxo-2H-chromene-3-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Chromene Core: The chromene core can be synthesized through the cyclization of appropriate precursors, such as salicylaldehyde derivatives, under acidic or basic conditions.

Introduction of the Propynyl Group: The propynyl group can be introduced via alkylation reactions using suitable alkylating agents, such as propargyl bromide, in the presence of a base like potassium carbonate.

Carboxamide Formation: The carboxamide group can be introduced through the reaction of the chromene derivative with an appropriate amine, such as ethylamine, under mild conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques like chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3-methylpent-1-yn-3-yl)-2-oxo-2H-chromene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the propynyl group can be replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles like amines, thiols, and halides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: It has been investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: The compound is explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific diseases.

Industry: It is used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-(3-methylpent-1-yn-3-yl)-2-oxo-2H-chromene-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Modulating Receptors: Interacting with cellular receptors to influence signal transduction pathways.

Altering Gene Expression: Affecting the expression of genes related to cell growth, differentiation, and apoptosis.

Comparison with Similar Compounds

N-(3-methylpent-1-yn-3-yl)-2-oxo-2H-chromene-3-carboxamide can be compared with other chromene derivatives, such as:

Coumarin: A simple chromene derivative known for its anticoagulant properties.

Flavonoids: A class of chromene derivatives with diverse biological activities, including antioxidant and anti-inflammatory effects.

Chromones: Compounds with a chromene core that exhibit various pharmacological activities.